Cas no 3460-20-6 (1,2,3-tribromo-5-nitrobenzene)

• Product Name: 1,2,3-tribromo-5-nitrobenzene
• CAS No: 3460-20-6
• MF: C₆H₂Br₃NO₂
• MW: 359.797579288483
• CID: 1464025
• PubChem ID: 640602
• Update Time: 2025-04-23

1,2,3-tribromo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-tribromo-5-nitrobenzene
• 3,4,5-Tribromonitrobenzene
• benzene, 1,2,3-tribromo-5-nitro-
• 1,2,3-Tribrom-5-nitro-benzol
• 1,2,3-tribromo-5-nitro-benzene
• 3,4,5-Tribromnitrobenzen
• 3,4,5-Tribromnitrobenzol
• Benzene,1,2,3-tribromo-5-nitro
• DB-201272
• SCHEMBL9713789
• MFCD02657489
• EN300-139609
• G23830
• CS-0234200
• C6H2Br3NO2
• DTXSID80188173
• STL089894
• InChI=1/C6H2Br3NO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2
• AKOS003626439
• 3460-20-6
• AKLYERMMCABILW-UHFFFAOYSA-N

• Inchi： 1S/C6H2Br3NO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H
• InChI Key： AKLYERMMCABILW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)[N+](=O)[O-])Br)Br

Computed Properties

• Exact Mass: 356.76400
• Monoisotopic Mass: 356.76357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 2.401
• Melting Point: 112°C
• Boiling Point: 344.5°C at 760 mmHg
• Flash Point: 162.1°C
• Refractive Index: 1.668
• PSA: 45.82000
• LogP: 4.40550

Additional information on 1,2,3-tribromo-5-nitrobenzene

1,2,3-Tribromo-5-Nitrobenzene: A Comprehensive Overview

1,2,3-Tribromo-5-nitrobenzene, also known by its CAS number 3460-20-6, is a highly specialized aromatic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which features a benzene ring substituted with three bromine atoms and one nitro group. The substitution pattern—specifically the positions of the bromine atoms and the nitro group—plays a crucial role in determining its chemical properties and potential applications.

The synthesis of 1,2,3-tribromo-5-nitrobenzene typically involves a multi-step process that includes bromination and nitration reactions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways. For instance, the use of transition metal catalysts has been shown to enhance the regioselectivity of bromination reactions, which is critical for obtaining the desired substitution pattern. Additionally, researchers have explored green chemistry approaches to minimize waste and improve sustainability in the production of this compound.

The chemical properties of 1,2,3-tribromo-5-nitrobenzene make it a valuable component in various industrial and research applications. Its high bromine content contributes to its stability under certain conditions, while the nitro group imparts strong electron-withdrawing effects. These characteristics render it useful in the development of advanced materials such as flame retardants and high-performance polymers. Recent studies have highlighted its potential as a precursor for synthesizing novel aromatic compounds with tailored electronic properties.

In terms of environmental impact, the stability of 1,2,3-tribromo-5-nitrobenzene under standard conditions suggests that it may persist in certain environments. However, ongoing research is focused on understanding its degradation pathways and developing methods to mitigate any potential ecological risks. This compound's role in material science and its compatibility with modern green chemistry practices underscore its importance as a building block for future innovations.

The demand for 1,2,3-tribromo-5-nitrobenzene continues to grow as researchers explore its applications in emerging fields such as nanotechnology and drug discovery. Its unique combination of substituents offers opportunities for designing materials with unprecedented properties. As advancements in synthetic methodologies and analytical techniques continue to unfold, this compound is poised to play an even more significant role in shaping the future of chemical research and industrial applications.